Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

LMK-235 specificity profile across HDAC
iIsoforms

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lmk-235

CAS No.: 1418033-25-6

Cat. No.: S548546

LMK-235 HDAC Isoform Specificity

HDAC Isoform Class ICs0 (NM) Relative Selectivity (vs. HDAC5)
HDACS5 lla 4.22 [1] [2] 1x (Reference)

HDAC4 lla 11.9[1][2] ~3x

HDAC6 b 55.7 [1] [2] ~13x

HDAC1 | 320 [1][2] ~76X

HDAC11 v 852 [1] [2] ~202x

HDAC2 I 881 [1] [2] ~209x

HDACS8 | 1278 [1] [2] ~303x

Experimental Data and Context
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The provided ICso values are primarily derived from fluorogenic enzyme assays using recombinant human

HDAC proteins [2]. Key aspects of its selectivity are confirmed across multiple studies:

e Core Selectivity: LMK-235 exhibits low nanomolar potency for HDAC4 and HDACS5, while showing
little to no detectable inhibition of HDAC3 and HDAC10 at concentrations up to 10 uM [2].

e Comparative Potency: This selectivity profile is distinct from first-generation inhibitors like
vorinostat and Trichostatin A (TSA), which are non-selective, pan-HDAC inhibitors [2].

Key Experimental Protocols

The data in the table above were typically generated through the following standardized methodologies.

In Vitro Fluorogenic HDAC Inhibition Assay

This is the primary method for determining ICso values against various HDAC isoforms [2]. The workflow
involves incubating the enzyme with the inhibitor and a substrate, then measuring the fluorescent signal

released upon deacetylation.
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Prepare Reaction Mixture:
- Recombinant HDAC enzyme
- Serial dilutions of LMK-235
- Fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC)

l

Incubate at 37°C
(for a fixed time, e.g., 60 min)

Stop Reaction
(add trypsin and HDAC inhibitor)
Develop Fluorescence
(trypsin cleaves deacetylated substrate)

'

Measure Fluorescence Intensity
(Ex/Em ~320/520 nm)

(Analyze Data & Calculate ICsD

Click to download full resolution via product page

Whole-Cell HDAC Inhibition Assay

This protocol validates cellular activity and membrane permeability, measuring HDAC inhibition in a more

physiologically relevant context [2].

e Cell Seeding: Plate human cancer cell lines (e.g., A2780, Cal27) in 96-well plates [2].
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e Compound Treatment: Incubate cells with increasing concentrations of LMK-235 for a set period
(e.g., 18 hours) [2].

e Substrate Incubation: Add a cell-permeable, fluorogenic HDAC substrate (e.g., Boc-Lys(e-Ac)-AMC)
to the culture medium and incubate for several hours [2].

¢ Signal Development & Readout: Add a stop/development solution containing trypsin and a pan-
HDAC inhibitor. Trypsin cleaves the deacetylated substrate, releasing a fluorescent group.
Fluorescence intensity is measured and is inversely proportional to HDAC activity [2].

Research Applications and Mechanistic Insights

LMK-235's selectivity enables research into class Ila HDAC functions. Studies show it modulates key

signaling pathways in different cell types, as illustrated by the consolidated findings from recent research

LMK-235

below.
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Pharmaceutical Implications
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The high selectivity of LMK-235 is a valuable asset in drug development. Isoform-selective HDAC
inhibitors are generally associated with more predictable pharmacology and a better safety and tolerability
profile compared to non-selective, pan-HDAC inhibitors, which often cause side effects like fatigue,

gastrointestinal issues, and thrombocytopenia [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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